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Compound of Interest

Compound Name: 2-Ethoxyethyl acetate

Cat. No.: B089778 Get Quote

Benchmarking 2-Ethoxyethyl Acetate: A
Comparative Guide to Industry-Standard
Solvents
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of 2-Ethoxyethyl acetate
against three industry-standard solvents: ethyl acetate, methyl ethyl ketone (MEK), and

toluene. The data presented is intended to assist researchers, scientists, and professionals in

drug development in making informed decisions regarding solvent selection for various

applications, from chemical synthesis and purification to formulation and cleaning.

The following sections present a detailed comparison of key physical and chemical properties,

solvency power, and performance characteristics. Experimental protocols for the determination

of these properties are also provided to ensure transparency and reproducibility of the findings.

Data Presentation: A Side-by-Side Comparison
The performance of a solvent is dictated by a combination of its physical and chemical

properties. The following tables summarize these key characteristics for 2-Ethoxyethyl
acetate and the selected industry-standard solvents.

Table 1: Physical and Chemical Properties
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Property
2-Ethoxyethyl
Acetate

Ethyl Acetate
Methyl Ethyl
Ketone (MEK)

Toluene

CAS Number 111-15-9 141-78-6 78-93-3 108-88-3

Molecular

Formula
C6H12O3 C4H8O2 C4H8O C7H8

Molecular Weight

( g/mol )
132.16 88.11 72.11 92.14

Boiling Point (°C) 156[1] 77.1 79.6 110.6

Flash Point (°C) 51[1] -4 -9 4

Density at 25°C

(g/mL)
0.975 0.895 0.805 0.862

Vapor Pressure

at 20°C (mmHg)
2[2] 73 78 22

Water Solubility (

g/100 mL at

20°C)

22.9[1] 8.7 27.5[3] 0.05

Table 2: Solvency and Performance Characteristics
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Parameter
2-Ethoxyethyl
Acetate

Ethyl Acetate
Methyl Ethyl
Ketone (MEK)

Toluene

Hildebrand

Solubility

Parameter

(MPa½)

17.6[4] 18.6[5] 19.0[6] 18.2[5]

Hansen Solubility

Parameters

(MPa½)

   δD

(Dispersion)
15.9 15.8 15.5 18.0

   δP (Polar) 4.7 5.3 9.0 1.4

   δH (Hydrogen

Bonding)
10.6 7.2 5.1 2.0

Evaporation Rate

(n-Butyl Acetate

= 1)

0.2[7] 4.1[8] 3.8[9] 2.0[10]

Viscosity at 25°C

(cP)
1.20 0.426[7] 0.40[11] 0.56[1]

Experimental Protocols
To ensure the accuracy and reproducibility of the performance data, standardized experimental

methods are crucial. The following are detailed methodologies for the key experiments cited in

this guide.

Solvency Power Assessment
1. Kauri-Butanol Value (ASTM D1133)

The Kauri-Butanol (Kb) value is a standardized measure of a solvent's ability to dissolve a

specific kauri gum resin, providing a comparative measure of solvency power. A higher Kb

value indicates a stronger solvent.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.scribd.com/document/431708733/Hildebrand-Solubility-Parameter
http://www.scientificspectator.com/documents/personal%20care%20spectator/Solubility%20Parameters%20-%20Theory%20and%20Application.pdf
https://aviooil.com/wp-content/uploads/2015/03/Methyl-Ethyl-Ketone-TDS.pdf
http://www.scientificspectator.com/documents/personal%20care%20spectator/Solubility%20Parameters%20-%20Theory%20and%20Application.pdf
https://en.wikipedia.org/wiki/Ethyl_acetate
https://mgchemicals.com/downloads/tds/tds-9620-l.pdf
https://www.ilpi.com/msds/ref/evaporationrate.html
https://www.dispersetech.com/blog/post/properties-of-common-solvents.html
https://en.wikipedia.org/wiki/Ethyl_acetate
https://tera.org/Peer/VCCEP/MEK/Appendix%20D%20-%20MEK%20Product%20Brochure.pdf
https://wiki.anton-paar.com/us-en/toluene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A 250-mL Erlenmeyer flask, a 50-mL burette, a calibrated thermometer, and a

constant temperature water bath.

Reagents:

Kauri-Butanol Solution: A standardized solution of kauri resin in n-butanol.

Standardization Solvents: Toluene (assigned Kb value of 105) and a heptane/toluene

blend.

Procedure:

A precise weight (20 g) of the standardized Kauri-Butanol solution is placed into the

Erlenmeyer flask.

The flask is maintained at a constant temperature of 25°C in the water bath.

The solvent being tested is titrated from the burette into the flask while continuously

swirling.

The titration is continued until the solution becomes cloudy and obscures the print of a

standard size placed behind the flask.

The volume of solvent required to reach this endpoint is recorded.

The Kauri-Butanol value is calculated based on the volume of the test solvent and the

standardization values.

2. Hildebrand and Hansen Solubility Parameters

Solubility parameters provide a theoretical framework for predicting the solubility of a material

in a given solvent. The principle of "like dissolves like" is quantified by comparing the solubility

parameters of the solute and the solvent.

Hildebrand Solubility Parameter (δ): This single-value parameter is the square root of the

cohesive energy density of the solvent. It is particularly useful for non-polar systems. It is

calculated from the heat of vaporization and the molar volume of the solvent.
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Hansen Solubility Parameters (δD, δP, δH): This three-component parameter provides a

more detailed description of a solvent's solvency by breaking down the total Hildebrand

value into contributions from:

δD (Dispersion forces): Energy from London dispersion forces.

δP (Polar forces): Energy from dipolar intermolecular forces.

δH (Hydrogen bonding): Energy from hydrogen bonds.

These parameters are determined experimentally by observing the solubility of a wide range of

well-characterized polymers in the solvent and fitting the data to the Hansen solubility sphere

model.

Evaporation Rate
ASTM D3539 - Standard Test Method for Evaporation Rates of Volatile Liquids by Shell Thin-

Film Evaporometer

This method determines the relative evaporation rate of a solvent by measuring the time it

takes for a known volume to evaporate from a filter paper under controlled conditions. The

results are often expressed relative to a standard solvent, typically n-butyl acetate.

Apparatus: A Shell Thin-Film Evaporometer, which includes a balance, a sample dispenser

(syringe), a fan for controlled airflow, and a timer.

Procedure:

A filter paper disc is placed on the balance within the evaporometer.

A specified volume (e.g., 0.70 mL) of the solvent is dispensed onto the filter paper.

The timer is started simultaneously with the dispensing of the solvent.

The weight loss of the solvent is recorded over time as it evaporates in a controlled stream

of air at a constant temperature.

The time required for 90% of the solvent to evaporate is determined.
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The relative evaporation rate is calculated by dividing the 90% evaporation time of the

reference solvent (n-butyl acetate) by the 90% evaporation time of the sample solvent.

Viscosity Measurement
ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque

Liquids

This method measures the kinematic viscosity of a liquid, which is its resistance to flow under

gravity. The dynamic viscosity (reported in the table) is then calculated by multiplying the

kinematic viscosity by the density of the liquid.

Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant

temperature bath, and a timer.

Procedure:

The viscometer is charged with a specific amount of the sample liquid.

The viscometer is placed in the constant temperature bath (e.g., 25°C) and allowed to

equilibrate.

The liquid is drawn up into the upper bulb of the viscometer by suction.

The suction is released, and the time it takes for the liquid to flow between two marked

points on the capillary is measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Visualizing Performance and Workflows
To better understand the relationships between solvent properties and the experimental

processes, the following diagrams are provided.
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Caption: Experimental workflow for solvent performance testing.
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Caption: Hansen solubility parameter relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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